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Compound of Interest

Compound Name:
4-Chloro-3-methyl-1H-pyrazole-5-

carbaldehyde

CAS No.: 1050642-24-4

Cat. No.: B1423689

Get Quote

From the desk of the Senior Application Scientist

Welcome to the technical support center dedicated to the formylation of pyrazoles. This guide

is designed for researchers, medicinal chemists, and process development scientists who are

looking to optimize reaction conditions, troubleshoot common issues, and deepen their

understanding of this critical synthetic transformation. Pyrazole-4-carbaldehydes are invaluable

building blocks in the synthesis of pharmaceuticals and functional materials. Achieving efficient,

high-yield formylation is often a pivotal step in the synthetic route.

This document moves beyond standard protocols to explain the causality behind experimental

choices, empowering you to make informed decisions in your own work. We will explore the

nuances of the Vilsmeier-Haack reaction, the most prevalent method for this transformation,

and address the specific challenges you may encounter.

Frequently Asked Questions (FAQs)
This section addresses foundational questions regarding pyrazole formylation chemistry.
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Q1: What are the most common methods for the formylation of pyrazoles?

There are several methods available, but the Vilsmeier-Haack reaction is by far the most widely

used and versatile for pyrazoles.[1][2]

Vilsmeier-Haack Reaction: This method uses a Vilsmeier reagent, typically generated in situ

from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide

(DMF).[1][3] It is highly effective for electron-rich heterocyclic systems and generally provides

good yields of the 4-formylpyrazole.[4][5]

Duff Reaction: This reaction employs hexamine (hexamethylenetetramine) in an acidic

medium (e.g., trifluoroacetic acid) to formylate activated aromatic rings.[1][6][7] While more

commonly used for phenols, it has been successfully applied to 1-phenyl-1H-pyrazole

systems as a milder and safer alternative to the Vilsmeier-Haack reaction.[6][7]

Formylation with Formic Acid Esters: In some synthetic routes, pyrazoles are constructed

from precursors that are formylated using reagents like methyl formate in the presence of a

strong base.[8][9] This is typically part of a multi-step synthesis to build the pyrazole ring

itself, rather than a direct formylation of a pre-existing pyrazole.

Q2: What is the mechanism of the Vilsmeier-Haack reaction on a pyrazole substrate?

The reaction is a classic electrophilic aromatic substitution (SEAr). It proceeds in three main

stages:

Formation of the Vilsmeier Reagent: DMF reacts with POCl₃ to form the highly electrophilic

chloroiminium ion, also known as the Vilsmeier reagent.[1][10]

Electrophilic Attack: The pyrazole ring, being an electron-rich heterocycle, acts as a

nucleophile. The C4 position, which has the highest electron density, attacks the electrophilic

carbon of the Vilsmeier reagent.[11]

Hydrolysis: The resulting iminium salt intermediate is then hydrolyzed during aqueous work-

up to yield the final aldehyde product.[12]
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Vilsmeier-Haack Formylation Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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